1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane

• Molecular Formula: C13H19ClN2
• Molecular Weight: 238.75 g/mol
• IUPAC Name: 1-(3-chloro-4-methylphenyl)-5-methyl-1,4-diazepane
• InChI: InChI=1S/C13H19ClN2/c1-10-3-4-12(9-13(10)14)16-7-5-11(2)15-6-8-16/h3-4,9,11,15H,5-8H2,1-2H3
• InChI Key: CBSPSOAZDYVVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1)C2=CC(=C(C=C2)C)Cl

Description

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane is a seven-membered heterocyclic compound belonging to the 1,4-diazepane class. Its structure features a 1,4-diazepane core substituted at the 1-position with a 3-chloro-4-methylphenyl group and at the 5-position with a methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane typically involves the reaction of 3-chloro-4-methylbenzyl chloride with 1,4-diazepane in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride or potassium carbonate in aprotic solvents like DMF or DMSO.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Substituted diazepane derivatives.

Scientific Research Applications

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential pharmacological properties, including its use as a precursor in the synthesis of therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane involves its interaction with specific molecular targets. The compound may act as an inhibitor or activator of certain enzymes or receptors, depending on its structure and functional groups. The pathways involved in its mechanism of action can include binding to active sites, altering enzyme activity, or modulating receptor function.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane can be contextualized by comparing it to related 1,4-diazepane derivatives. Key compounds for comparison include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane	1: 3-Chloro-4-methylphenyl 5: Methyl	C₁₃H₁₇ClN₂	236.74*	Enhanced lipophilicity due to chloro and methyl groups.
1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane dihydrochloride	1: 2,4-Difluorophenyl 5: Methyl (Dihydrochloride salt)	C₁₂H₁₈Cl₂F₂N₂	283.19	Fluorine substituents increase electronegativity; salt form improves solubility.
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methanesulfonyl-1,4-diazepane	1: 3-Chloro-5-(trifluoromethyl)pyridin-2-yl 4: Methanesulfonyl	C₁₂H₁₅ClF₃N₃O₂S	357.78	Pyridine ring introduces aromatic nitrogen; sulfonyl group enhances polarity.
4-(3-Methylbenzyl)-1,4-diazepan-5-one	4: 3-Methylbenzyl 5: Ketone	C₁₃H₁₈N₂O	218.29	Ketone functionality increases hydrogen-bonding capacity; benzyl group adds bulk.

*Calculated based on structural analysis.

Key Observations:

Substituent Effects on Lipophilicity: The chloro and methyl groups in the target compound likely increase lipophilicity compared to the difluorophenyl analog (C₁₂H₁₈Cl₂F₂N₂), where fluorine’s electronegativity may reduce membrane permeability .

Structural Flexibility and Binding Interactions: The ketone in 4-(3-Methylbenzyl)-1,4-diazepan-5-one (C₁₃H₁₈N₂O) provides a hydrogen-bond acceptor site, which could enhance receptor-binding affinity compared to non-ketone analogs . The dihydrochloride salt form of the difluorophenyl compound (C₁₂H₁₈Cl₂F₂N₂) suggests utility in formulations requiring high aqueous solubility .

Research Implications and Limitations

While direct pharmacological or agrochemical data for 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane are absent in the reviewed literature, structural parallels to documented compounds provide hypotheses for further investigation:

• Pharmaceutical Potential: The chloro-methylphenyl group may mimic motifs seen in CNS-active agents (e.g., benzodiazepines), though the absence of a ketone or fused ring system distinguishes it from classical drugs like methylclonazepam .
• Agrochemical Applications : Chlorinated aromatic systems are common in pesticides (e.g., acifluorfen, ), suggesting possible pesticidal utility pending functional group optimization .

Biological Activity

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane is a compound belonging to the diazepane class, characterized by a seven-membered heterocyclic ring containing two nitrogen atoms. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of drug development and receptor interaction studies.

• Molecular Formula : C_{12}H_{14}ClN_{2}
• Molecular Weight : Approximately 238.75 g/mol
• Structure : The compound features a 3-chloro-4-methylphenyl group and a methyl group attached to the diazepane structure, influencing its reactivity and biological activity.

The biological activity of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane is primarily attributed to its interaction with various molecular targets. It may act as an inhibitor or activator of specific enzymes or receptors, modulating their activity. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cell proliferation, suggesting potential anticancer properties.
• Receptor Binding : Investigated for its role as a ligand in receptor binding studies, indicating possible interactions with neurotransmitter receptors that could be beneficial for treating anxiety and depression .

Anticancer Properties

Research indicates that 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane exhibits significant anticancer activity. In vitro studies have demonstrated its ability to inhibit cancer cell proliferation. For example:

• Cell Lines Tested : MDA-MB-468 (breast cancer), A549 (lung cancer), among others.
• IC50 Values : Preliminary results suggest IC50 values in the range of 1.0 to 11.6 µM against various cancer cell lines, indicating moderate potency compared to standard chemotherapeutics like doxorubicin .

Cell Line	IC50 Value (µM)	Reference
MDA-MB-468	1.68
A549	1.58
PANC-1	0.90
MCF-7	4.15

Neuropharmacological Activity

Due to its structural similarities with known psychoactive compounds, this diazepane derivative has been explored for potential anxiolytic and antidepressant effects:

• Binding Studies : The compound has shown promise as a ligand for GABA receptors, which are critical in regulating anxiety and mood disorders .

Synthesis and Derivatives

The synthesis of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane typically involves multi-step organic reactions:

• Formation of Diazepane Ring : Using appropriate precursors and reagents.
• Substitution Reactions : Introducing the chloro and methyl groups through electrophilic aromatic substitution.

Related Compounds

Several analogs of this compound have been synthesized and evaluated for their biological activities, providing insights into structure-activity relationships (SAR):

Compound Name	Key Features
1-(3-Chloro-4-fluorophenyl)-5-methyl-1,4-diazepane	Contains a fluorine substituent
1-(3,4-Dichlorophenyl)-5-methyl-1,4-diazepane	Contains two chlorine substituents
Benzyl (S)-5-methyl-1,4-diazepane-1-carboxylate	Contains a carboxylate group

Case Studies

Recent case studies have highlighted the potential of this compound in treating various conditions:

• Cancer Treatment : In vivo studies using xenograft models have shown significant tumor regression when treated with this compound at specific dosages (60 mg/kg every other day) without causing severe side effects .